Cas no 1478247-72-1 (1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid
• CAS No: 1478247-72-1
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD20072267
• CID: 5042770
• PubChem ID: 64469793
• Update Time: 2025-05-21

1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid
• 1-((tert-Butoxycarbonyl)amino)-3,3-dimethylcyclohexane-1-carboxylic acid
• 3,3-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• 1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid

• MDL： MFCD20072267
• Inchi： 1S/C14H25NO4/c1-12(2,3)19-11(18)15-14(10(16)17)8-6-7-13(4,5)9-14/h6-9H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： JIGAXGJDBYNPGF-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC(C)(C)C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• XLogP3: 3
• Topological Polar Surface Area: 75.6

Additional information on 1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid

Comprehensive Guide to 1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid (CAS No. 1478247-72-1)

1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid (CAS No. 1478247-72-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as Boc-protected amino acid derivative, plays a crucial role in peptide synthesis and drug development. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 3,3-dimethylcyclohexane backbone, make it a valuable intermediate in modern organic chemistry.

The growing interest in peptide-based therapeutics has increased demand for high-quality Boc-protected building blocks like 1478247-72-1. Researchers frequently search for information about its synthesis methods, solubility properties, and application in medicinal chemistry. This compound's stability and versatility make it particularly useful for developing novel drug candidates targeting various diseases.

From a chemical perspective, 1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid demonstrates excellent compatibility with standard peptide coupling reagents and shows good stability under various reaction conditions. The sterically hindered cyclohexane structure contributes to its unique conformational properties, which can influence the biological activity of final pharmaceutical products. Many research papers discuss its role in creating conformationally constrained peptides, a hot topic in current drug discovery.

The market for specialty amino acid derivatives has seen steady growth, driven by increasing R&D investments in biopharmaceuticals and targeted therapies. CAS 1478247-72-1 occupies a niche position in this market, with suppliers offering various purity grades to meet different research needs. Quality control parameters such as HPLC purity, residual solvent levels, and chiral purity are critical considerations for researchers sourcing this material.

Recent advancements in solid-phase peptide synthesis (SPPS) techniques have further highlighted the importance of Boc-protected amino acids. The compound's compatibility with both Boc and Fmoc strategies makes it versatile for different synthetic approaches. Researchers often inquire about optimal deprotection conditions and side-chain protection schemes when working with this building block.

Environmental and safety considerations for handling 1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid follow standard laboratory protocols for organic compounds. Proper storage conditions typically recommend protection from moisture at controlled temperatures. The compound's physicochemical properties, including its melting point and solubility profile, are frequently searched parameters that influence experimental design.

Analytical characterization of CAS 1478247-72-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC. The compound's structural features produce distinctive spectral signatures that aid in quality verification. Many research groups share optimized analytical methods for this specific compound to help the scientific community.

The future outlook for 1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid appears promising as peptide therapeutics continue gaining traction in treating chronic diseases. Emerging applications in drug delivery systems and bioconjugation techniques may further expand its utility. Ongoing research explores its potential in developing next-generation biologics and diagnostic agents.

For researchers working with Boc-protected amino acid derivatives, understanding the structure-activity relationships of compounds like 1478247-72-1 is essential. The 3,3-dimethylcyclohexane moiety introduces interesting steric and electronic effects that can significantly impact the biological properties of resulting peptides. This makes it a valuable tool for structure-based drug design efforts.

Suppliers of 1-{[(Tert-butoxy)carbonyl]amino}-3,3-dimethylcyclohexane-1-carboxylic acid typically provide detailed technical data sheets covering aspects like storage recommendations, handling precautions, and compatibility information. These resources help researchers properly integrate this building block into their synthetic workflows while maintaining safety and efficiency standards.